Cas no 75971-14-1 (1H-Benzimidazol-2-amine, N-(1-methyl-4-piperidinyl)-1-(phenylmethyl)-)

• Product Name: 1H-Benzimidazol-2-amine, N-(1-methyl-4-piperidinyl)-1-(phenylmethyl)-
• CAS No: 75971-14-1
• MF: C₂₀H₂₄N₄
• MW: 320.431364059448
• CID: 1775389
• PubChem ID: 12891700
• Update Time: 2025-04-21

1H-Benzimidazol-2-amine, N-(1-methyl-4-piperidinyl)-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine, N-(1-methyl-4-piperidinyl)-1-(phenylmethyl)-
• 1-benzyl-N-(1-methylpiperidin-4-yl)benzimidazol-2-amine
• 1-Benzyl-N-(1-methylpiperidin-4-yl)-1H-benzimidazol-2-amine
• 75971-14-1
• N-(1-benzyl-1H-benzimidazol-2-yl)-N-(1-methyl-4-piperidinyl)amine
• DTXSID50512421
• 1-benzyl-N-(1-methylpiperidin-4-yl)-1H-benzo[d]imidazol-2-amine
• SCHEMBL9681405
• CHEMBL59293

• Inchi： 1S/C20H24N4/c1-23-13-11-17(12-14-23)21-20-22-18-9-5-6-10-19(18)24(20)15-16-7-3-2-4-8-16/h2-10,17H,11-15H2,1H3,(H,21,22)
• InChI Key： PEXCQWULUILEAE-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CC1)NC1=NC2C=CC=CC=2N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 320.20009678g/mol
• Monoisotopic Mass: 320.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 33.1Ų